Cas no 1620574-92-6 (3-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine)

• Product Name: 3-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• CAS No: 1620574-92-6
• MF: C₁₄H₂₃BN₂O₃
• MW: 278.155023813248
• MDL: MFCD30296818
• CID: 4782396
• Update Time: 2025-10-30

3-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• 3-propan-2-yloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• 3-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

• MDL： MFCD30296818
• Inchi： 1S/C14H23BN2O3/c1-9(2)18-11-7-10(8-17-12(11)16)15-19-13(3,4)14(5,6)20-15/h7-9H,1-6H3,(H2,16,17)
• InChI Key： OPJLCZKUNJAUME-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=C(C=2)OC(C)C)N)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

Introduction to 3-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine (CAS No. 1620574-92-6)

3-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1620574-92-6, features a pyridine core appended with an isopropoxy group and a boronic ester moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine is characterized by its boronic ester component, which is derived from tetramethylol silane and serves as a versatile tool in cross-coupling reactions. Boronic esters are well-known for their reactivity in Suzuki-Miyaura coupling reactions, a palladium-catalyzed process that enables the formation of carbon-carbon bonds. This reaction is widely employed in the pharmaceutical industry to construct complex molecular frameworks efficiently.

In recent years, there has been a surge in research focused on developing new methodologies for boronic ester synthesis and utilization. The use of tetramethyl-1,3,2-dioxaborolane as a precursor has become particularly popular due to its stability and ease of handling. This has led to the exploration of novel synthetic routes that leverage this boronic ester for the construction of heterocyclic compounds, including those with potential pharmaceutical applications.

The pyridine ring in 3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine is a key pharmacophoric element that contributes to its biological activity. Pyridine derivatives are ubiquitous in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The isopropoxy group attached to the pyridine ring not only influences the electronic properties of the molecule but also enhances its solubility in organic solvents, making it more amenable to various synthetic transformations.

One of the most compelling aspects of 3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine is its utility as a building block for more complex molecules. Researchers have utilized this compound in the synthesis of kinase inhibitors, which are critical in treating various diseases including cancer. The boronic ester functionality allows for facile introduction of aryl or vinyl groups via cross-coupling reactions, enabling the construction of intricate scaffolds that mimic natural product structures or target specific enzymatic pathways.

Recent advances in computational chemistry have further enhanced the utility of 3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-am ine by allowing for precise modeling of its interactions with biological targets. Molecular docking studies have been conducted to predict how this compound might bind to proteins such as kinases or transcription factors. These studies provide valuable insights into its potential pharmacological activity and help guide the design of analogs with improved potency and selectivity.

The synthesis of 3-isopropoxy - 5 - ( 4 , 4 , 5 , 5 - tetramethyl - 1 , 3 , 2 - dioxaborolan - 2 - yl ) pyridin - 2 - am ine typically involves multi-step processes that require careful optimization. The introduction of the boronic ester group necessitates conditions that prevent unwanted side reactions while ensuring high yields. Recent methodologies have focused on improving the efficiency of these reactions through the use of novel catalysts or ligands that enhance selectivity and reduce reaction times.

In addition to its role as a synthetic intermediate, 3 - isopropoxy - 5 - ( 4 , 4 , 5 , 5 - tetramethyl - 1 , 3 , 2 - dioxaborolan - 2 - yl ) pyridin - 2 - am ine has been explored for its potential applications in materials science. For instance, tetramethylol silane-derived boronic esters are known to participate in polymerization reactions that yield functionalized polymers with unique properties. These materials could find applications in coatings or adhesives where specific chemical functionalities are desired.

The growing interest in green chemistry has also influenced the synthesis of 3-isopropoxy - 5 - ( 4 , 4 , 5 , 5 - tetramethyl - 1 , 3 , 2 - dioxaborlan - 2 - yl ) pyridin - 2 - am ine, with researchers seeking more sustainable methods that minimize waste and hazardous byproducts. Solvent-free reactions or those employing biodegradable solvents are being actively investigated as alternatives to traditional synthetic protocols.

The future prospects for 3-isopropoxy--(tetramethyl-l,l,l-trimethyldioxaborolanyl)-pyr idin--(N--methyl)--aniline are promising, given its versatility and utility across multiple domains. As synthetic methodologies continue to evolve, this compound will likely play an increasingly important role in drug discovery and materials science. Its unique structural features make it an attractive candidate for further exploration, both experimentally and computationally.